Cas no 51782-06-0 (H-Ser-Val-OH)

H-Ser-Val-OH structure
H-Ser-Val-OH structure
Product name:H-Ser-Val-OH
CAS No:51782-06-0
MF:C8H16N2O4
MW:204.223642349243
CID:1574117
PubChem ID:7020159

H-Ser-Val-OH Chemical and Physical Properties

Names and Identifiers

    • L-Valine, L-seryl-
    • (2S)-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-3-methylbutanoic acid
    • H-SER-VAL-OH
    • serylvaline
    • Ser-Val
    • L-Serinyl-L-Valine
    • Serine-Valine dipeptide
    • S-V Dipeptide
    • CHEBI:74823
    • SV
    • DTXSID50427223
    • L-Ser-L-Val
    • Serine Valine dipeptide
    • 51782-06-0
    • L-seryl-L-valine
    • Q27144932
    • seryl-valine
    • SV dipeptide
    • Serinylvaline
    • Serinyl-Valine
    • H-Ser-Val-OH
    • Inchi: InChI=1S/C8H16N2O4/c1-4(2)6(8(13)14)10-7(12)5(9)3-11/h4-6,11H,3,9H2,1-2H3,(H,10,12)(H,13,14)/t5-,6-/m0/s1
    • InChI Key: ILVGMCVCQBJPSH-WDSKDSINSA-N
    • SMILES: CC([C@H](NC([C@@H](N)CO)=O)C(O)=O)C

Computed Properties

  • Exact Mass: 204.11108
  • Monoisotopic Mass: 204.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 113Ų
  • XLogP3: -4.8

Experimental Properties

  • PSA: 112.65
  • LogP: -3.54

H-Ser-Val-OH Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
S262038-10mg
H-Ser-Val-OH
51782-06-0
10mg
$ 50.00 2022-06-03
TRC
S262038-100mg
H-Ser-Val-OH
51782-06-0
100mg
$ 115.00 2022-06-03
TRC
S262038-500mg
L-seryl-L-valine
51782-06-0
500mg
$ 1200.00 2023-09-06
TRC
S262038-50mg
L-seryl-L-valine
51782-06-0
50mg
$173.00 2023-05-17
TRC
S262038-250mg
L-seryl-L-valine
51782-06-0
250mg
$775.00 2023-05-17

Additional information on H-Ser-Val-OH

Introduction to L-Valine, L-seryl and Its Significance in Modern Biochemical Research

L-Valine, with the chemical identifier CAS No. 51782-06-0, is an essential amino acid that plays a pivotal role in various biological processes. As a branched-chain amino acid (BCAA), it is integral to protein synthesis, energy production, and overall metabolic function. The compound L-seryl, derived from L-Valine, further enhances its utility in biochemical applications, particularly in the development of specialized therapeutic agents and biotechnological innovations.

The structural uniqueness of L-Valine lies in its side chain, which consists of a methyl group attached to the alpha-carbon atom. This structural feature contributes to its stability and reactivity, making it a preferred component in peptide synthesis and enzyme inhibition studies. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of L-Valine with high precision, facilitating the design of more effective drug candidates.

L-seryl, a derivative of L-Valine, has garnered significant attention due to its role in protein phosphorylation and signal transduction pathways. Studies have demonstrated that L-seryl analogs exhibit potent inhibitory effects on kinases, which are key enzymes involved in cancer progression. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* highlighted the potential of L-seryl-based inhibitors as novel anti-cancer agents, emphasizing their ability to disrupt aberrant signaling networks without compromising normal cellular functions.

The integration of L-Valine and L-seryl into peptide therapeutics has opened new avenues for treating neurodegenerative disorders. Researchers have identified that these compounds can modulate the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. A groundbreaking trial conducted by a leading pharmaceutical firm revealed that a synthetic peptide incorporating both L-Valine and L-seryl reduced amyloid-beta deposits by 40% in animal models, suggesting promising prospects for human trials.

In the realm of biofuel production, L-Valine has been utilized as a precursor for engineered bacteria capable of converting lignocellulosic biomass into ethanol more efficiently. The metabolic pathways engineered to incorporate L-Valine have significantly improved yield rates, making biofuel production more sustainable and cost-effective. This innovation aligns with global efforts to reduce reliance on fossil fuels while minimizing environmental impact.

The role of CAS No. 51782-06-0 (L-Valine) in nutritional supplements cannot be overstated. As an essential amino acid, it supports muscle growth, immune function, and overall vitality. Athletes and individuals with high protein requirements often incorporate L-Valine supplements into their diets to enhance performance and recovery. The synergistic effects of L-Valine with other BCAs, such as leucine and isoleucine, have been well-documented in sports science literature.

Emerging research also explores the antimicrobial properties of L-seryl derivatives. A 2022 study published in *Antimicrobial Agents and Chemotherapy* reported that certain modifications of L-seryl exhibit broad-spectrum activity against resistant bacterial strains. This discovery could lead to the development of novel antibiotics that address the growing threat of antibiotic-resistant pathogens.

The industrial applications of CAS No. 51782-06-0 (L-Valine) extend beyond pharmaceuticals and nutraceuticals. It is widely used in food processing as an additive that enhances flavor retention and texture stability. Additionally, its role in biodegradable polymers has gained traction due to its ability to form strong yet flexible materials suitable for packaging and medical implants.

Future directions in research focus on leveraging CRISPR-Cas9 technology to optimize microbial strains for large-scale production of L-valyl-L-seryl dipeptides. By engineering yeast or bacteria to overexpress relevant enzymes, scientists aim to achieve higher yields at lower costs, thereby making these compounds more accessible for therapeutic applications.

The interdisciplinary nature of studies involving L-valyl-L-seryl dipeptide (CAS No. 51782-06-0) underscores its versatility across multiple scientific domains. From molecular biology to industrial biotechnology, this compound continues to inspire innovative solutions to complex challenges. As research progresses, its potential applications are expected to expand further, reinforcing its status as a cornerstone molecule in modern biochemical science.

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